Iodine-131 Iodine-131 Iodine I-131 is a radioactive isotope of iodine with an atomic mass of 131, a half life of eight days, and potential antineoplastic activity. Selectively accumulating in the thyroid gland, iodine I 131 emits beta and gamma particles, thereby killing thyroid cells and decreasing thyroid hormone production.
Brand Name: Vulcanchem
CAS No.: 10043-66-0
VCID: VC21223534
InChI: InChI=1S/I2/c1-2/i1+4,2+4
SMILES: II
Molecular Formula: I2
Molecular Weight: 261.81225 g/mol

Iodine-131

CAS No.: 10043-66-0

Cat. No.: VC21223534

Molecular Formula: I2

Molecular Weight: 261.81225 g/mol

* For research use only. Not for human or veterinary use.

Iodine-131 - 10043-66-0

Specification

Description Iodine I-131 is a radioactive isotope of iodine with an atomic mass of 131, a half life of eight days, and potential antineoplastic activity. Selectively accumulating in the thyroid gland, iodine I 131 emits beta and gamma particles, thereby killing thyroid cells and decreasing thyroid hormone production.
CAS No. 10043-66-0
Molecular Formula I2
Molecular Weight 261.81225 g/mol
Standard InChI InChI=1S/I2/c1-2/i1+4,2+4
Standard InChI Key PNDPGZBMCMUPRI-HVTJNCQCSA-N
Isomeric SMILES [131I][131I]
SMILES II
Canonical SMILES II

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